Cas no 1418119-71-7 (benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate)

• Product Name: benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate
• CAS No: 1418119-71-7
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• CID: 4597720
• Update Time: 2025-08-03

benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[(1R,3S)-3-aminocyclopentyl]-carbamate oxalate
• benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate

• Inchi： 1S/C13H18N2O2.C2H2O4/c14-11-6-7-12(8-11)15-13(16)17-9-10-4-2-1-3-5-10;3-1(4)2(5)6/h1-5,11-12H,6-9,14H2,(H,15,16);(H,3,4)(H,5,6)/t11-,12+;/m0./s1
• InChI Key： PGZADXFZPBXGCF-ZVWHLABXSA-N
• SMILES： C(=O)(O)C(=O)O.N([C@H]1C[C@@H](N)CC1)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.132
• Monoisotopic Mass: 324.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate

Benzyl N-[(1R,3S)-3-Aminocyclopentyl]Carbamate Oxalate: A Comprehensive Overview

Benzyl N-[(1R,3S)-3-Aminocyclopentyl]Carbamate Oxalate, a compound with the CAS registry number 1418119-71-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a cyclopentane ring containing an amino group, further modified by a carbamate and oxalate functional group. The stereochemistry of the molecule, specifically the (1R,3S) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to achieve high yields and excellent enantiomeric excess. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for large-scale production of this compound for pharmaceutical applications.

The biological activity of benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate oxalate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound exhibits selective binding to certain receptors, making it a promising candidate for drug development. Furthermore, its ability to cross the blood-brain barrier has been validated in animal models, underscoring its potential as a central nervous system (CNS) therapeutic agent.

One of the most intriguing aspects of benzyl N-[(1R,3S)-3-Aminocyclopentyl]Carbamate Oxalate is its role in enzyme inhibition. Studies have shown that it acts as a potent inhibitor of specific proteases, which are implicated in various pathological conditions. This inhibitory activity has been correlated with its ability to modulate cellular signaling pathways and reduce inflammation. Such findings have led to investigations into its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl N-[(1R,3S)-3-Aminocyclopentyl]Carbamate Oxalate has also been thoroughly examined. Research indicates that it has favorable absorption characteristics and a moderate half-life, which are critical factors for drug efficacy and safety. Additionally, its metabolism and excretion pathways have been elucidated through in vitro and in vivo studies, providing valuable insights into its toxicity profile.

From an environmental perspective, the ecological impact of benzyl N-[(1R,3S)-3-Aminocyclopentyl]Carbamate Oxalate has been assessed to ensure its safe use in pharmaceutical formulations. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This information is particularly relevant for regulatory agencies evaluating its approval for therapeutic use.

In conclusion, benzyl N-[(1R,3S)-3-Aminocyclopentyl]Carbamate Oxalate (CAS No. 1418119-71-7) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for treating a variety of human diseases. As research continues to uncover new applications and optimize its therapeutic potential, this compound stands at the forefront of innovative drug development.